Cas no 1309933-48-9 (4-[(4-bromophenyl)methoxy]-2-chloro-1-fluorobenzene)

4-[(4-Bromophenyl)methoxy]-2-chloro-1-fluorobenzene is a halogenated aromatic compound featuring a bromobenzyl ether linkage and additional chloro and fluoro substituents on the benzene ring. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of multiple halogen atoms enhances its utility in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling precise functionalization. Its stability under standard conditions and well-defined reactivity profile facilitate controlled modifications. The compound’s distinct substitution pattern also supports the development of specialized materials or bioactive molecules, underscoring its versatility in advanced chemical research.
4-[(4-bromophenyl)methoxy]-2-chloro-1-fluorobenzene structure
1309933-48-9 structure
Product Name:4-[(4-bromophenyl)methoxy]-2-chloro-1-fluorobenzene
CAS No:1309933-48-9
MF:C13H9BrClFO
MW:315.565365552902
MDL:MFCD07782568
CID:5188167
Update Time:2026-03-05

4-[(4-bromophenyl)methoxy]-2-chloro-1-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • 4-Bromobenzyl-(3-chloro-4-fluorophenyl)ether
    • 4-((4-Bromobenzyl)oxy)-2-chloro-1-fluorobenzene
    • 4-[(4-bromophenyl)methoxy]-2-chloro-1-fluorobenzene
    • MDL: MFCD07782568
    • Inchi: 1S/C13H9BrClFO/c14-10-3-1-9(2-4-10)8-17-11-5-6-13(16)12(15)7-11/h1-7H,8H2
    • InChI Key: ZNSUMPRTTZQETQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)COC1C=CC(=C(C=1)Cl)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 234
  • XLogP3: 4.8
  • Topological Polar Surface Area: 9.2

4-[(4-bromophenyl)methoxy]-2-chloro-1-fluorobenzene Pricemore >>

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Additional information on 4-[(4-bromophenyl)methoxy]-2-chloro-1-fluorobenzene

4-[(4-Bromophenyl)Methoxy]-2-Chloro-1-Fluorobenzene: A Comprehensive Overview

4-[(4-Bromophenyl)Methoxy]-2-Chloro-1-Fluorobenzene (CAS No. 1309933-48-9) is a complex aromatic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound, often referred to as compound 1309933-48-9, is characterized by its substituted benzene ring, which incorporates a bromophenyl methoxy group, a chlorine atom, and a fluorine atom at specific positions. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

The synthesis of 4-[(4-Bromophenyl)Methoxy]-2-Chloro-1-Fluorobenzene involves a series of multi-step reactions, including nucleophilic aromatic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and enhancing its scalability for industrial applications. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields.

One of the most notable applications of compound 1309933-48-9 is in the development of advanced materials with tailored electronic properties. The presence of electron-withdrawing groups like chlorine and fluorine, along with the electron-donating methoxy group, creates a unique balance in the molecule's electronic structure. This makes it an ideal candidate for use in organic electronics, such as in the fabrication of light-emitting diodes (LEDs) and field-effect transistors (FETs). Recent studies have demonstrated that incorporating this compound into polymer blends can significantly improve charge transport properties, paving the way for next-generation electronic devices.

In addition to its role in materials science, 4-[(4-Bromophenyl)Methoxy]-2-Chloro-1-Fluorobenzene has shown potential in pharmaceutical research. Its ability to act as a bioisostere or pharmacophore mimic has led to its use in drug design programs targeting various therapeutic areas, including oncology and neurodegenerative diseases. Researchers have utilized computational chemistry tools to predict its binding affinity to key protein targets, providing valuable insights into its potential as a lead compound for drug development.

The environmental impact and sustainability aspects of compound 1309933-48-9 have also been subjects of recent investigations. Studies have focused on its biodegradation pathways and ecotoxicological effects, ensuring that its production and application align with green chemistry principles. Advances in catalytic recycling methods have further enhanced the eco-friendliness of this compound by minimizing waste generation during its synthesis.

In conclusion, 4-[(4-Bromophenyl)Methoxy]-2-Chloro-1-Fluorobenzene (CAS No. 1309933-48-9) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in the development of innovative materials and pharmaceuticals. As research continues to uncover new potential uses for this compound, its importance in both academic and industrial settings is expected to grow significantly.

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